Cas no 850715-51-4 ([1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate)

[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate structure
850715-51-4 structure
Product name:[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate
CAS No:850715-51-4
MF:C12H20O3
MW:212.285
CID:2807267
PubChem ID:21900053

[1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • [1-(Hydroxymethyl)cyclohexyl]methyl 2-methylprop-2-enoate
    • DTXSID70619729
    • SCHEMBL159727
    • 850715-51-4
    • Inchi: InChI=1S/C12H20O3/c1-10(2)11(14)15-9-12(8-13)6-4-3-5-7-12/h13H,1,3-9H2,2H3
    • InChI Key: AFSQFGXTYWXFPP-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 212.14124450Da
  • Monoisotopic Mass: 212.14124450Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 2.6

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